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Compound of Interest

Compound Name: 2'.4'-Dichloroacetophenone

Cat. No.: B156173

Essential Safety and Handling Guide for 2',4'-
Dichloroacetophenone

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2'.4'-Dichloroacetophenone, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
minimizing exposure risks.

Chemical Hazard and Property Summary

2'.4'-Dichloroacetophenone is a chemical compound that is harmful if swallowed and may
cause skin, eye, and respiratory irritation.[1][2][3][4][5] It is also considered harmful to aquatic
life with long-lasting effects.[6][7] It is essential to handle this substance with care in a well-
ventilated area, avoiding the formation of dust and aerosols.[8][9]
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Property Data Source
1-(2,4-
Synonyms ] [6][7]
Dichlorophenyl)ethanone
CAS Number 2234-16-4 [6][71110]
Molecular Formula CsHeCIl20 [4161[7]
Molecular Weight 189.04 g/mol [8][10]
White to off-white or colorless
Appearance ) [51[7]
to yellow-brown solid/crystals
Harmful if swallowed, Causes
skin and serious eye
Hazards [1][2][6][8]

irritation/damage, May cause

respiratory irritation

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

conditions of use.[8] The following table summarizes the required personal protective

equipment for handling 2',4'-Dichloroacetophenone.
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Protection Type Equipment Specification Standard/Reference

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
Respiratory or irritation is experienced.[6] 29 CFR 1910.134, EN 149
For nuisance exposures, a
type P95 (US) or type P1 (EU
EN 143) particle respirator is

recommended.[2]

Wear chemical safety goggles
or safety glasses with side-

Eye and Face ) ) 29 CFR 1910.133, EN 166
shields. A face shield may also

be necessary.[8]

Handle with chemically
resistant, impervious gloves.[2]

Hand Gloves must be inspected EN 374
before use and disposed of

properly after.[2][8]

Wear a lab coat or a complete
suit protecting against
chemicals.[8] Protective
Body clothing should be selected N/A
based on the concentration
and amount of the substance

at the workplace.[8]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining a safe laboratory environment. Always
work in a well-ventilated area and avoid generating dust.[2]

Step-by-Step Handling Protocol

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC176380250&productDescription=2+4-DICHLOROACETOPHENO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.pdf
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation: Before handling, ensure all required PPE is inspected and worn correctly.
Confirm that an eyewash station and safety shower are accessible.

Work Area: Conduct all work with 2',4'-Dichloroacetophenone in a designated, well-
ventilated area, preferably within a chemical fume hood.[8]

Handling: Avoid all personal contact with the substance. Do not eat, drink, or smoke in the
handling area.[6] Avoid the formation and inhalation of dust.[8][9]

Cleaning: After handling, wash hands and any exposed skin thoroughly with soap and water.
[6] Clean all spills immediately using dry cleanup procedures to avoid generating dust.

Labeling: Ensure all containers are clearly labeled and kept free from leaks.

Storage Plan

Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents and strong bases.[5][6]

Keep containers tightly closed and store in the original, recommended containers (e.g.,
polyethylene or polypropylene).[9]

Protect containers from physical damage and check regularly for leaks.
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Standard Handling Workflow for 2',4'-Dichloroacetophenone

1. Preparation
(Don PPE, Check Safety Equipment)

2. Setup Work Area
(Use Fume Hood, Ventilate)

3. Chemical Handling
(Avoid Dust/Contact)

4. Decontamination & Cleanup
(Wash Hands, Clean Spills)

5. Secure Storage
(Label, Seal, Store Cool/Dry)

Click to download full resolution via product page
Standard operational workflow for handling 2',4'-Dichloroacetophenone.

Disposal Plan

Waste disposal must be conducted in accordance with all applicable federal, state, and local

regulations.

Step-by-Step Disposal Protocol

* Waste Collection: Collect residue and contaminated materials in clean, dry, sealable, and

clearly labeled containers for disposal.

+ Consultation: Consult with the institution's environmental health and safety office for specific

disposal guidance.
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o Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[6] Options may include incineration at an approved site.

o Container Disposal: Recycle containers where possible or dispose of them in an authorized
landfill. Contaminated packaging should be disposed of as unused product.[8]

e Environmental Precaution: Do not let the product enter drains, as it is harmful to aquatic life.

[2][7]

Emergency Response Plan

In case of accidental exposure, immediate and appropriate first aid is crucial. Report all
incidents to a supervisor.

First-Aid Measures

Exposure Type Immediate Action Follow-Up
Move the person to fresh air.[2] ) o
) Seek medical attention if you
) [6][9] If breathing has stopped, ]
Inhalation i o o feel unwell or if symptoms
provide artificial respiration.[2] )
persist.[1][12]
[8][11]

Immediately flush the skin with

Skin Contact

plenty of soap and water for at
least 15 minutes.[2][6][9][11]
Remove all contaminated

clothing while rinsing.[1][12]

If skin irritation occurs or
persists, get medical
advice/attention.[1][11]

Eye Contact

Immediately rinse cautiously
with plenty of water for at least
15 minutes, holding the eyelids
open.[1][2][6][8] Remove
contact lenses if present and
easy to do.[1][2]

Consult a physician regardless
of severity.[2][8][9][12]

Ingestion

Rinse mouth with water.[2][6]
[8] Do NOT induce vomiting.[6]

Call a POISON CENTER or
doctor/physician if you feel

unwell.[6]
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Accidental Release Measures

¢ Minor Spills: Clean up spills immediately. Use dry cleanup procedures (sweep or vacuum)
and avoid generating dust. Place spilled material in a labeled, sealable container for
disposal.

o Major Spills: Evacuate personnel and move upwind. Alert the emergency response team or
fire brigade. Control personal contact by using appropriate PPE and prevent spillage from
entering drains or waterways.

Emergency Response Workflow for Accidental Exposure

Exposure Occurs

\ 4 \ 4

Inhalation Skin Contact Eye Contact Ingestion
(Move to Fresh Air) (Wash with Soap & Water 15+ min) (Rinse with Water 15+ min) (Rinse Mouth, Do NOT Induce Vomiting)

Seek Immediate Medical Attention
(Consult Physician / Poison Center)

Click to download full resolution via product page

First-aid workflow for exposure to 2',4'-Dichloroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1595422&productDescription=24+-DICHLROACETOPHEN1+98%2B+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-1-_4-chlorophenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-1-_4-chlorophenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichloroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichloroacetophenone
https://wap.guidechem.com/encyclopedia/2-4-dichloroacetophenone-dic10111.html
https://www.fishersci.com/store/msds?partNumber=AC176380250&productDescription=2+4-DICHLOROACETOPHENO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.mit-ivy.com/uploads/2_4-Dichloroacetophenone_MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-dichloroacetophenone.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178373
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/product/b156173#personal-protective-equipment-for-handling-2-4-dichloroacetophenone
https://www.benchchem.com/product/b156173#personal-protective-equipment-for-handling-2-4-dichloroacetophenone
https://www.benchchem.com/product/b156173#personal-protective-equipment-for-handling-2-4-dichloroacetophenone
https://www.benchchem.com/product/b156173#personal-protective-equipment-for-handling-2-4-dichloroacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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